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Compound of Interest

Compound Name: Diisopropyl malate
CAS No.: 6947-09-7
Cat. No.: B8812621
Get Quote
. J

Core Technical Overview

Diisopropyl malate (DIPM) is a dialkyl ester derived from L-malic or DL-malic acid. While
esters are generally stable, DIPM presents a specific purification challenge due to the presence
of a

-hydroxyl group on the malate backbone.

The Critical Challenge: Thermal Elimination Under high heat or acidic conditions, DIPM
undergoes dehydration (elimination of water) to form diisopropyl fumarate (trans-isomer) or
diisopropyl maleate (cis-isomer). This reaction is irreversible and results in a yellowing of the
product and a loss of purity.

Physical Properties Reference Table
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Property Value Notes

Molecular Formula

Molecular Weight 218.25 g/mol

Boiling Point (atm) ~237 °C Do not distill at atm pressure.
Target Vapor Temp 105-115°C At < 2.0 mbar (High Vacuum)
Density 1.055 g/mL At 25 °C

Solubility Alcohols, Ethers Immiscible with water

Pre-Distillation Protocol (The "Make-or-Break"
Phase)

WARNING: Attempting to distill the crude reaction mixture directly without quenching the acid
catalyst is the most common cause of failure. Residual sulfuric or p-toluenesulfonic acid will
catalyze the dehydration of DIPM into fumarates at distillation temperatures.

Step-by-Step Workup

e Quench: Cool the reaction mixture to room temperature. Add a stoichiometric excess of

saturated Sodium Bicarbonate (

) or Sodium Carbonate (
) solution to neutralize the acid catalyst completely.

o Wash: Transfer to a separatory funnel.
o Wash 1: Saturated

(ensure pH of aqueous layer is ~8).

o Wash 2: Brine (saturated NaCl) to break emulsions and remove water.
¢ Dry: Collect the organic layer and dry over anhydrous Magnesium Sulfate (

) for 30 minutes. Filter off the solids.[1]
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» Degas (Rotovap): Remove excess isopropanol (solvent) using a rotary evaporator at 50°C
under moderate vacuum (50—-100 mbar). Do not skip this; excess solvent causes violent
bumping in the main distillation.

Vacuum Distillation Protocol

Equipment Recommendation:

o Short Path Distillation Head: Preferred over Vigreux columns to minimize thermal residence
time.

e Vacuum Pump: Two-stage rotary vane pump capable of

mbar.

o Heating: Oil bath with magnetic stirring (Avoid heating mantles to prevent hot spots).

Operational Workflow
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Figure 1: Purification workflow for Diisopropyl Malate. Note the distinct separation of volatile
impurities from the main fraction.

Procedure

o System Load: Load the dried, stripped crude oil into the boiling flask. Add a large stir bar.
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o Vacuum Application: Slowly apply vacuum.[2] Monitor for foaming. Target pressure is 0.5 —
2.0 mbar.

e Heating Ramp:
o Start stirring rapidly.
o Heat oil bath to 80°C. Any residual isopropanol will distill over (Fore-run).
o Slowly increase bath temp to 130-145°C.
» Collection:
o Fore-run: Discard fractions boiling below 100°C (at 1 mbar).

o Main Fraction (Heart Cut): Collect the steady fraction boiling between 105-115°C (at ~1
mbar). This range will shift depending on your exact vacuum depth.

e Shutdown: Stop heating before the flask runs dry to prevent oligomerization of the residue.

Troubleshooting & FAQs

Q1: My product turned yellow/brown during distillation.
What happened?

Diagnosis: Thermal Degradation (Dehydration). Cause: You likely had residual acid catalyst in
the crude material, or the bath temperature was too high (>160°C). Mechanism: The acid
catalyzes the elimination of the hydroxyl group, forming diisopropyl fumarate (which is often
yellow/brown in crude form due to conjugation). Solution: Ensure rigorous neutralization with
bicarbonate before distillation. Use a higher vacuum to lower the required boiling temperature.

Q2: The vacuum gauge reads low (good vacuum), but
the temperature fluctuates wildly.

Diagnosis: Bumping or Reflux Instability. Cause: Residual isopropanol is "flashing" off, or water
is present. Solution:

o Stop the distillation.[3]
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e Return the crude to a rotary evaporator and strip it for an additional hour at 60°C.

e Use a larger stir bar to break surface tension.

Q3: | see two spots on my TLC/GC after distillation.

Diagnosis: Contamination with Fumarate/Maleate. Analysis:
e DIPM (Product): Lower R_f (more polar due to -OH).

o Fumarate (Impurity): Higher R_f (less polar, conjugated). Solution: If the impurity level is low
(<5%), you may need to redistill taking a tighter "heart cut," rejecting the first and last 10% of
the main fraction.

Q4: Can | use a Vigreux column for better separation?

Recommendation:No. Reasoning: Vigreux columns increase the "hold-up” volume and the
thermal residence time. For heat-sensitive esters like malates, you want the vapor to exit the
hot zone as fast as possible. A simple short-path head is superior here.

Mechanism of Failure (Visualized)

Understanding the chemistry prevents the error. Below is the pathway you are trying to avoid.
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Figure 2: The dehydration pathway. This reaction is thermodynamically favored at high

temperatures, especially in acidic environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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